![molecular formula C15H16N4O5 B2818915 N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide CAS No. 2034522-26-2](/img/structure/B2818915.png)
N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Chemical Synthesis and Reactivity
N-((4,6-Dimethoxy-1,3,5-triazin-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide is a chemical compound involved in the synthesis of various heterocyclic compounds. Research has shown its applications in creating novel substances with potential anti-inflammatory and analgesic properties, as highlighted by Abu‐Hashem et al. (2020), who synthesized a range of heterocyclic compounds starting from visnaginone and khellinone derivatives. These compounds exhibited significant cyclooxygenase-1/2 (COX-1/2) inhibition, alongside analgesic and anti-inflammatory activities, suggesting its utility in medicinal chemistry for drug development (Abu‐Hashem et al., 2020).
Catalytic Applications
The compound has also been used as a condensing agent in the formation of amides and esters. Kunishima et al. (1999) explored its efficiency in condensation reactions, demonstrating its practicality in organic synthesis. The method allows for the reactions to proceed under atmospheric conditions without the need for solvent drying, and the co-products can be easily removed, making the process highly efficient and user-friendly for synthesizing amides and esters (Kunishima et al., 1999).
Antitubercular and Antibacterial Activities
Further research into the derivatives of this compound has revealed their potential in treating infectious diseases. Bodige et al. (2020) synthesized a series of carboxamide derivatives showing promising antitubercular and antibacterial activities. Their molecular docking studies into the MTB enoyl reductase enzyme suggest these compounds could be developed into effective treatments for tuberculosis and other bacterial infections (Bodige et al., 2020).
Cytotoxic Activities for Cancer Research
Additionally, derivatives of this compound have been evaluated for their cytotoxic activities against various cancer cell lines. Deady et al. (2003) found that carboxamide derivatives of benzo[b][1,6]naphthyridines, synthesized through reactions involving similar chemical structures, possessed potent growth inhibitory properties against leukemia and carcinoma cell lines, suggesting potential applications in cancer therapy (Deady et al., 2003).
properties
IUPAC Name |
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O5/c1-21-14-17-11(18-15(19-14)22-2)8-16-13(20)9-4-3-5-10-12(9)24-7-6-23-10/h3-5H,6-8H2,1-2H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWSYGRSVBOYQEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)CNC(=O)C2=C3C(=CC=C2)OCCO3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.